Cas no 2649047-84-5 (1-fluoro-2-(1-isocyanatoethyl)-3-methoxy-5-methylbenzene)

• Product Name: 1-fluoro-2-(1-isocyanatoethyl)-3-methoxy-5-methylbenzene
• CAS No: 2649047-84-5
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 6369692
• PubChem ID: 165857898
• Update Time: 2025-07-20

1-fluoro-2-(1-isocyanatoethyl)-3-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-(1-isocyanatoethyl)-3-methoxy-5-methylbenzene
• 2649047-84-5
• EN300-1757739

• Inchi： 1S/C11H12FNO2/c1-7-4-9(12)11(8(2)13-6-14)10(5-7)15-3/h4-5,8H,1-3H3
• InChI Key： LTWSLXCZCIHXPB-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C(C)N=C=O)OC

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-fluoro-2-(1-isocyanatoethyl)-3-methoxy-5-methylbenzene

Comprehensive Overview of 1-fluoro-2-(1-isocyanatoethyl)-3-methoxy-5-methylbenzene (CAS No. 2649047-84-5)

1-fluoro-2-(1-isocyanatoethyl)-3-methoxy-5-methylbenzene (CAS No. 2649047-84-5) is a specialized aromatic compound that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique fluoro and isocyanato functional groups, serves as a versatile intermediate in the development of advanced polymers, pharmaceuticals, and agrochemicals. Its molecular structure, featuring a methoxy and methyl substitution pattern, contributes to its reactivity and applicability in diverse chemical transformations.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced stability and bioactivity. Researchers and industries are increasingly exploring 1-fluoro-2-(1-isocyanatoethyl)-3-methoxy-5-methylbenzene for its potential in creating high-performance materials. For instance, its isocyanato group enables it to participate in urethane and urea formation, making it valuable in polyurethane coatings and adhesives. Meanwhile, the fluoro substituent improves resistance to degradation, a property highly sought after in sustainable material design.

The synthesis and applications of 2649047-84-5 align with current trends in green chemistry and precision synthesis. As environmental regulations tighten, chemists are focusing on atom-efficient reactions and low-waste processes. This compound’s modular structure allows for selective modifications, reducing the need for harsh reagents. Additionally, its potential role in pharmaceutical intermediates has sparked interest, particularly in the development of targeted drug delivery systems and bioactive molecules.

From an industrial perspective, 1-fluoro-2-(1-isocyanatoethyl)-3-methoxy-5-methylbenzene is often discussed in the context of high-value chemical building blocks. Its compatibility with catalytic processes and microwave-assisted synthesis highlights its adaptability to modern manufacturing techniques. Furthermore, its stability under various conditions makes it a reliable candidate for scalable production, addressing the growing need for cost-effective specialty chemicals.

In the realm of academic research, this compound is frequently cited in studies exploring structure-activity relationships (SAR) and molecular docking. Its electron-withdrawing and electron-donating groups provide a balanced electronic profile, facilitating investigations into supramolecular chemistry and catalysis. As such, it has become a subject of interest in computational chemistry and materials informatics, where predictive modeling optimizes its utility.

Looking ahead, the versatility of CAS No. 2649047-84-5 positions it as a key player in emerging technologies such as smart coatings and functionalized nanomaterials. Its integration into renewable energy applications, including organic photovoltaics, underscores its cross-disciplinary relevance. As industries prioritize innovation and sustainability, this compound is poised to remain at the forefront of chemical research and industrial applications.